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Compound of Interest

Compound Name:
4-(4-Aminophenyl)-N,N-

dimethylbenzamide

CAS No.: 166386-41-0

Cat. No.: B581844

Get Quote

This in-depth technical guide provides a detailed analysis of the spectral data for 4-(4-
Aminophenyl)-N,N-dimethylbenzamide (CAS No. 166386-41-0), a key intermediate in

medicinal chemistry and drug development.[1] This document is intended for researchers,

scientists, and professionals in the field of drug development, offering a thorough examination

of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)

characteristics.

Introduction
4-(4-Aminophenyl)-N,N-dimethylbenzamide, with the molecular formula C₁₅H₁₆N₂O and a

molecular weight of 240.30 g/mol , is a bifunctional molecule incorporating a primary aromatic

amine and a tertiary benzamide.[1] This unique combination of functional groups makes it a

valuable building block in the synthesis of a wide range of biologically active compounds.

Accurate and comprehensive spectral characterization is paramount for confirming the identity,

purity, and structure of this intermediate in any synthetic workflow. This guide provides a

detailed interpretation of its spectral data, grounded in fundamental principles and supported by

established methodologies.
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Molecular Structure and Key Features
A clear understanding of the molecular structure is fundamental to interpreting its spectral data.

The molecule consists of two para-substituted phenyl rings linked together, forming a biphenyl

core. One ring is substituted with a primary amine (-NH₂) group, and the other with an N,N-

dimethylbenzamide (-C(=O)N(CH₃)₂) group.

Caption: Molecular structure of 4-(4-Aminophenyl)-N,N-dimethylbenzamide.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is an indispensable tool for elucidating the carbon-hydrogen framework of a

molecule. Due to the lack of publicly available experimental spectra for this specific compound,

the following analysis is based on predicted data, interpreted in the context of known chemical

shift values for analogous structures.

¹H NMR Spectroscopy
The proton NMR spectrum provides information on the number of different types of protons and

their neighboring environments.

Table 1: Predicted ¹H NMR Spectral Data
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Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~7.6-7.8 Doublet 2H

Aromatic protons

ortho to the amide

group

~7.4-7.6 Doublet 2H

Aromatic protons

meta to the amide

group

~7.2-7.4 Doublet 2H

Aromatic protons

ortho to the amine

group

~6.7-6.9 Doublet 2H

Aromatic protons

meta to the amine

group

~3.8-4.2 Broad Singlet 2H -NH₂ protons

~3.0-3.2 Singlet 6H -N(CH₃)₂ protons

Interpretation:

Aromatic Region (6.7-7.8 ppm): The spectrum is expected to show four distinct doublets,

characteristic of two para-substituted benzene rings. The electron-withdrawing nature of the

N,N-dimethylbenzamide group will deshield the protons on its ring, causing them to appear

at a higher chemical shift compared to the protons on the aniline ring.

Amine Protons (3.8-4.2 ppm): The protons of the primary amine will likely appear as a broad

singlet. The exact chemical shift and broadness can be influenced by solvent, concentration,

and temperature due to hydrogen bonding and exchange.

N,N-dimethyl Protons (3.0-3.2 ppm): The six protons of the two methyl groups attached to

the amide nitrogen are expected to appear as a single sharp singlet. However, it is important

to note that hindered rotation around the C-N amide bond can sometimes lead to two distinct

singlets for the methyl groups, a phenomenon observed in similar N,N-dimethylamides.
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Experimental Protocol for ¹H NMR Acquisition:

A standardized protocol for acquiring a high-quality ¹H NMR spectrum is crucial for accurate

structural elucidation.

Sample Preparation Data Acquisition (e.g., on a 400 MHz Spectrometer) Data Processing

Dissolve 5-10 mg of sample in ~0.7 mL of deuterated solvent (e.g., CDCl₃ or DMSO-d₆). Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm). Transfer the solution to a 5 mm NMR tube. Insert the sample into the spectrometer and lock onto the deuterium signal of the solvent. Shim the magnetic field to achieve optimal homogeneity. Set acquisition parameters (e.g., pulse angle, acquisition time, relaxation delay). Acquire the Free Induction Decay (FID) data over a sufficient number of scans for a good signal-to-noise ratio. Apply a Fourier transform to the FID to obtain the spectrum. Phase correct the spectrum. Calibrate the chemical shift scale to the TMS signal at 0 ppm. Integrate the signals to determine the relative number of protons.

Sample Preparation Data Acquisition Data Processing

Dissolve 20-50 mg of sample in ~0.7 mL of deuterated solvent. Ensure complete dissolution to avoid baseline distortions. Use a proton-decoupled pulse sequence to simplify the spectrum to single lines for each carbon. Increase the number of scans significantly compared to ¹H NMR to achieve an adequate signal-to-noise ratio. Set appropriate spectral width and acquisition time. Apply Fourier transform, phase correction, and baseline correction. Reference the spectrum to the solvent signal or TMS.

Click to download full resolution via product page

Caption: Standard workflow for ¹³C NMR spectroscopy.

Infrared (IR) Spectroscopy
IR spectroscopy is a powerful technique for identifying the functional groups present in a

molecule.

Table 3: Predicted IR Absorption Bands
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Wavenumber (cm⁻¹) Vibration Functional Group

3400-3500 N-H asymmetric stretch Primary Amine

3300-3400 N-H symmetric stretch Primary Amine

~1630 C=O stretch (Amide I) Tertiary Amide

~1600, ~1500 C=C aromatic stretch Aromatic Rings

~1350 C-N stretch Aromatic Amine

~1250 C-N stretch Tertiary Amide

~830 C-H out-of-plane bend para-disubstituted ring

Interpretation:

N-H Stretching (3300-3500 cm⁻¹): The presence of two distinct bands in this region is a clear

indication of the primary amine group (-NH₂).

C=O Stretching (~1630 cm⁻¹): A strong absorption band in this region, known as the Amide I

band, is characteristic of the carbonyl group in the tertiary amide.

Aromatic C=C Stretching (~1600, ~1500 cm⁻¹): Multiple sharp bands in this region are

indicative of the aromatic rings.

C-N Stretching (~1350, ~1250 cm⁻¹): The stretching vibrations of the C-N bonds of the

aromatic amine and the tertiary amide will appear in this region.

C-H Bending (~830 cm⁻¹): A strong band around this wavenumber suggests para-

disubstitution on the aromatic rings.

Experimental Protocol for FTIR-ATR Spectroscopy:

Attenuated Total Reflectance (ATR) is a common and convenient method for obtaining the IR

spectrum of a solid sample.
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Instrument Setup Sample Analysis Data Processing

Ensure the ATR crystal is clean. Record a background spectrum of the empty ATR crystal. Place a small amount of the solid sample directly onto the ATR crystal. Apply pressure using the anvil to ensure good contact between the sample and the crystal. Collect the sample spectrum. The instrument software automatically subtracts the background spectrum from the sample spectrum. Identify and label the significant absorption bands.

Click to download full resolution via product page

Caption: Standard workflow for FTIR-ATR spectroscopy.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its structural elucidation.

Predicted Mass Spectrum (Electron Ionization - EI):

Molecular Ion (M⁺): The molecular ion peak is expected at m/z = 240, corresponding to the

molecular weight of the compound. Aromatic compounds typically show a relatively stable

molecular ion.

Key Fragmentation Pathways:

Loss of a methyl radical (-CH₃): A peak at m/z = 225, resulting from the loss of a methyl

group from the N,N-dimethylamino moiety.

Formation of the benzoyl cation: A prominent peak at m/z = 105, corresponding to the

[C₆H₅CO]⁺ fragment.

Cleavage of the amide C-N bond: A peak at m/z = 196, resulting from the cleavage of the

bond between the carbonyl carbon and the nitrogen atom.

Formation of the 4-aminobiphenyl cation: A peak at m/z = 169, corresponding to the [H₂N-

C₆H₄-C₆H₅]⁺ fragment.

Experimental Protocol for GC-MS (EI) Analysis:
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Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI) is a standard

method for the analysis of volatile and semi-volatile organic compounds.

Sample Preparation Gas Chromatography Mass Spectrometry (EI) Data Analysis

Prepare a dilute solution of the sample in a volatile organic solvent (e.g., dichloromethane or ethyl acetate). Inject the sample into the GC, where it is vaporized. The compound is separated from other components on a capillary column with a temperature gradient. The eluted compound enters the ion source and is bombarded with electrons (typically 70 eV). The resulting molecular ion and fragment ions are separated by the mass analyzer based on their mass-to-charge ratio (m/z). The detector records the abundance of each ion. Generate a mass spectrum showing the relative abundance of ions as a function of m/z. Identify the molecular ion peak and interpret the fragmentation pattern to confirm the structure.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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